Cas no 946505-85-7 ([4-(Pyrazol-1-ylmethyl)phenyl]boronic Acid)

• Product Name: [4-(Pyrazol-1-ylmethyl)phenyl]boronic Acid
• CAS No: 946505-85-7
• MF: C₁₀H₁₁BN₂O₂
• MW: 202.017542123795
• MDL: MFCD06248750
• CID: 4789272
• Update Time: 2023-08-17

[4-(Pyrazol-1-ylmethyl)phenyl]boronic Acid Chemical and Physical Properties

Names and Identifiers

• [4-(pyrazol-1-ylmethyl)phenyl]boronic Acid
• 4-((1H-pyrazol-1-yl)methyl)phenylboronic acid
• BC000589
• [4-(1-pyrazolylmethyl)phenyl]boronic acid
• (4-((1H-Pyrazol-1-yl)methyl)phenyl)boronic acid
• A841270
• [4-(Pyrazol-1-ylmethyl)phenyl]boronic Acid

• MDL： MFCD06248750
• Inchi： 1S/C10H11BN2O2/c14-11(15)10-4-2-9(3-5-10)8-13-7-1-6-12-13/h1-7,14-15H,8H2
• InChI Key： XIYRZIBHPJLCKG-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)CN1C=CC=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Topological Polar Surface Area: 58.3

Experimental Properties

• Color/Form: Solid

[4-(Pyrazol-1-ylmethyl)phenyl]boronic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：Room temperature